Cas no 920281-40-9 (Benzene, 1,1'-sulfonylbis[3-(2-propen-1-yl)-4-propoxy-)

Benzene, 1,1'-sulfonylbis[3-(2-propen-1-yl)-4-propoxy- structure
920281-40-9 structure
Product Name:Benzene, 1,1'-sulfonylbis[3-(2-propen-1-yl)-4-propoxy-
CAS No:920281-40-9
MF:C24H30O4S
MW:414.557606220245
CID:758435
PubChem ID:71424314
Update Time:2025-04-19

Benzene, 1,1'-sulfonylbis[3-(2-propen-1-yl)-4-propoxy- Chemical and Physical Properties

Names and Identifiers

    • 2-prop-2-enyl-4-(3-prop-2-enyl-4-propoxyphenyl)sulfonyl-1-propoxybenzene
    • 1,1'-Sulfonylbis[3-(prop-2-en-1-yl)-4-propoxybenzene]
    • DTXSID60843112
    • 920281-40-9
    • Benzene, 1,1'-sulfonylbis[3-(2-propen-1-yl)-4-propoxy-
    • Inchi: 1S/C24H30O4S/c1-5-9-19-17-21(11-13-23(19)27-15-7-3)29(25,26)22-12-14-24(28-16-8-4)20(18-22)10-6-2/h5-6,11-14,17-18H,1-2,7-10,15-16H2,3-4H3
    • InChI Key: IOFBWHVUVCBWKJ-UHFFFAOYSA-N
    • SMILES: S(C1=CC=C(C(CC=C)=C1)OCCC)(C1=CC=C(C(CC=C)=C1)OCCC)(=O)=O

Computed Properties

  • Exact Mass: 414.18648061g/mol
  • Monoisotopic Mass: 414.18648061g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 12
  • Complexity: 549
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.6
  • Topological Polar Surface Area: 61Ų
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